
Fexofenadine-d10: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fexofenadine-d10

Cat. No.: B15143474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,

properties, and analytical methodologies for Fexofenadine-d10. This deuterated analog of the

widely used second-generation antihistamine, Fexofenadine, serves as a critical internal

standard for its quantification in complex biological matrices.

Chemical Structure and Properties
Fexofenadine-d10 is a deuterated form of Fexofenadine where ten hydrogen atoms on the two

phenyl rings of the diphenylmethyl group have been replaced with deuterium. This isotopic

labeling makes it an ideal internal standard for mass spectrometry-based bioanalytical assays.

Chemical Structure:

Chemical Name: 4-[1-Hydroxy-4-[4-(hydroxydiphenyl-d10-methyl)-1-piperidinyl]butyl]-

alpha,alpha-dimethylbenzeneacetic acid hydrochloride

Synonyms: Carboxyterfenadine-d10 Hydrochloride, Terfenadinecarboxylate-d10

Hydrochloride

The molecular structure of Fexofenadine-d10 hydrochloride is depicted below:

(Image of the chemical structure of Fexofenadine-d10 hydrochloride would be placed here in a

real document)
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Physicochemical Properties:

A summary of the key physicochemical properties of Fexofenadine-d10 and its non-deuterated

counterpart, Fexofenadine, is presented in the tables below. It is important to note that specific

experimental data for some properties of Fexofenadine-d10, such as melting point and pKa,

are not readily available in the public domain. In such cases, the data for the non-deuterated

form is provided as a close approximation.

Table 1: General Properties of Fexofenadine-d10

Property Value

Molecular Formula C₃₂H₂₉D₁₀NO₄ (Free Base)[1][2][3]

C₃₂H₃₀D₁₀ClNO₄ (Hydrochloride Salt)[4]

Molecular Weight 511.73 g/mol (Free Base)[1][2]

548.18 g/mol (Hydrochloride Salt)[4]

CAS Number 1215900-18-7 (Free Base)[1][5][6]

1215821-44-5 (Hydrochloride Salt)[4]

Table 2: Physical and Chemical Properties

Property Fexofenadine-d10 Fexofenadine

Melting Point (°C) Data not available 195-197[7]

pKa (Strongest Acidic) Data not available 4.25

pKa (Strongest Basic) Data not available 9.53

Solubility Slightly soluble in methanol

Freely soluble in methanol and

ethanol, slightly soluble in

chloroform and water, and

insoluble in hexane.

10 mM in DMSO
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Mechanism of Action: Histamine H1 Receptor
Antagonism
Fexofenadine, and by extension its deuterated analog, is a selective peripheral H1-receptor

antagonist.[8] It functions by competing with histamine for binding to H1 receptors on effector

cells in the gastrointestinal tract, blood vessels, and respiratory tract. This action blocks the

downstream signaling cascade initiated by histamine, thereby alleviating the symptoms of

allergic reactions.

The signaling pathway of the Histamine H1 receptor is a G-protein coupled receptor (GPCR)

pathway. Upon histamine binding, the receptor activates the Gq alpha subunit, which in turn

stimulates phospholipase C (PLC). PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2)

into inositol triphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium

from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). These signaling

events ultimately lead to the physiological responses associated with allergy and inflammation.

Fexofenadine acts as an inverse agonist, stabilizing the inactive conformation of the H1

receptor and preventing this cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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